![molecular formula C6H9BrN2 B2551834 5-Bromo-1-isopropyl-1H-imidazole CAS No. 1378632-40-6](/img/structure/B2551834.png)
5-Bromo-1-isopropyl-1H-imidazole
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Overview
Description
5-Bromo-1-isopropyl-1H-imidazole, also known as BIIM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
1. Synthesis of Cytotoxic Derivatives
5-Bromo-1-isopropyl-1H-imidazole plays a role in the synthesis of 4,5-diaryl-1-methyl-1H-imidazoles, which have shown significant cytotoxicity against various human tumor cell lines. A study by (Bellina et al., 2008) detailed a three-step procedure, including palladium-catalyzed direct C-5 arylation with aryl bromides, for synthesizing these compounds.
2. Cu-catalyzed Amidation for Catalysis
The compound is used in Cu-catalyzed amidation processes, leading to the development of chiral imidazole nucleophilic catalysts. These catalysts are utilized in the kinetic resolution of secondary alcohols, as described by (Wang et al., 2014).
3. Selective Palladium-Catalyzed Arylation
A study by (Bellina, Cauteruccio, & Rossi, 2007) demonstrates the use of this compound in selective palladium-catalyzed arylation reactions, crucial for the synthesis of 4(5)-aryl-1H-imidazoles and 2,4(5)-diaryl-1H-imidazoles.
4. Water Oxidation Catalysis
In the field of catalysis, this compound has been used in synthesizing ruthenium complexes with axial imidazole ligands, significantly impacting water oxidation catalysis. (Wang et al., 2012) discuss how these complexes vary in activity as water oxidation catalysts (WOCs).
5. Synthesis of Heterofused Compounds
The compound is instrumental in the synthesis of heterofused compounds like 5H-imidazo[2,1-a]isoindoles, as demonstrated in research by (Huang et al., 2013). This involves copper(I)-catalyzed intramolecular coupling with azoles.
6. Ionic Liquid Synthesis
This compound is used in synthesizing ionic liquids, such as 1,4-(1-isopropyl-imidazole) butane bromide, offering potential applications in various fields. This synthesis method was explored by (Qi, 2011).
7. Chemical Reactivity Studies
Studies like (Barlin, 1967) investigate the electron-releasing and electron-attracting powers of nitrogen atoms in this compound, contributing to a deeper understanding of its chemical reactivity.
8. Radical Generation and Reactions
The role of this compound in generating reactive intermediates, such as imidazol-5-yl radicals, is outlined in research by (Bowman & Taylor, 1990). These radicals are integral to various reduction and substitution reactions.
Mechanism of Action
Target of Action
Imidazole compounds have a broad range of targets due to their versatile chemical structure. They are known to interact with various enzymes and receptors in the body .
Mode of Action
The mode of action of imidazole compounds can vary greatly depending on their specific chemical structure and the target they interact with. Generally, they can inhibit or activate their target, leading to a change in the biological function .
Biochemical Pathways
Imidazole compounds can affect various biochemical pathways. For example, some imidazole derivatives show antimicrobial, anti-inflammatory, antitumor, and other activities, indicating that they can interact with multiple biochemical pathways .
Pharmacokinetics
The pharmacokinetics of imidazole compounds, including absorption, distribution, metabolism, and excretion (ADME), can vary greatly depending on their specific chemical structure. Some imidazole compounds are known to be highly soluble in water and other polar solvents, which can influence their absorption and distribution .
Result of Action
The result of the action of imidazole compounds can vary greatly depending on their specific targets and mode of action. Some imidazole compounds are used in the treatment of various diseases due to their wide range of biological activities .
Action Environment
The action environment can influence the efficacy and stability of imidazole compounds. Factors such as pH, temperature, and the presence of other substances can affect the activity of these compounds .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
Future Directions
The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications . An emphasis has been placed on the bonds constructed during the formation of the imidazole . The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms, and future challenges .
Properties
IUPAC Name |
5-bromo-1-propan-2-ylimidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BrN2/c1-5(2)9-4-8-3-6(9)7/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEPIVEKSFICIMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=NC=C1Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1378632-40-6 |
Source
|
Record name | 5-bromo-1-(propan-2-yl)-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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